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Compound of Interest

Compound Name: 3-Ferrocenylpropionic anhydride

Cat. No.: B3339882

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ferrocenylpropionic anhydride is a highly effective reagent for the covalent modification of
primary amines in biomolecules such as proteins, peptides, and amine-modified
oligonucleotides. This modification introduces an electrochemically active ferrocene moiety,
which serves as a robust tag for detection and quantification. The reaction proceeds via
nucleophilic acyl substitution, where the primary amine attacks one of the carbonyl carbons of
the anhydride, leading to the formation of a stable amide bond and releasing a molecule of 3-
ferrocenylpropionic acid as a byproduct.

The ferrocene tag offers several advantages, including a well-defined and reversible redox
signal, stability under biological conditions, and the ability to be detected with high sensitivity
using electrochemical methods.[1] This makes 3-ferrocenylpropionic anhydride a valuable
tool in various applications, from quantitative proteomics to the development of novel
biosensors and targeted drug-delivery systems.

Principle of the Reaction

The modification of a primary amine with 3-ferrocenylpropionic anhydride is a
straightforward acylation reaction. The lone pair of electrons on the nitrogen atom of the
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primary amine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the
anhydride. This forms a tetrahedral intermediate which then collapses, resulting in the
formation of a stable amide bond between the biomolecule and the 3-ferrocenylpropionyl
group. The other portion of the anhydride is released as 3-ferrocenylpropionic acid.
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Preparation

Prepare Protein Solution Prepare Anhydride Solution
(2-10 mg/mL in pH 8.5 buffer) (10 mg/mL in DMF/DMSO)

Reaction

Mix and Incubate
(Room Temperature, 15-60 min)

'

Quench Reaction
(e.g., Tris or Glycine)

Purificatiorl& Analysis

Purify Conjugate
(HPLC, Dialysis, or SEC)

:

Characterize Product
(MS, Spectroscopy, Electrochemistry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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